Cas no 5005-40-3 (3-Pyridineacetonitrile,a-phenyl-)

3-Pyridineacetonitrile,a-phenyl- structure
5005-40-3 structure
Product Name:3-Pyridineacetonitrile,a-phenyl-
CAS No:5005-40-3
MF:C13H10N2
MW:194.231902599335
CID:381778
PubChem ID:270956
Update Time:2025-04-19

3-Pyridineacetonitrile,a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineacetonitrile,a-phenyl-
    • (+/-)-2-phenyl-2-(1-piperidinyl)ethanenitrile
    • 1-(a-Cyanobenzyl)-piperidine
    • 2-(pyrid-3-yl)phenylacetonitrile
    • 2-phenyl-2-(3-pyridyl)acetonitrile
    • 2-phenyl-2-(piperidin-1-yl)acetonitrile
    • 2-phenyl-2-(pyridin-3-yl)acetonitrile
    • 2-Phenyl-2-piperidinoacetonitrile
    • 2-piperidino-2-phenylacetonit
    • ACETONITRILE, 2-PHENYL-2-PIPERIDINO-
    • Phenyl-[3]pyridyl-acetonitril
    • phenyl-[3]pyridyl-acetonitrile
    • USAF A-2217
    • alpha-Phenyl-3-pyridylacetonitrile
    • DRXYWEDFYCDJKC-UHFFFAOYSA-N
    • 5005-40-3
    • phenyl(pyridin-3-yl)acetonitrile
    • SCHEMBL2842596
    • NSC-114161
    • 2-Phenyl-2-(pyrid-3-yl)-acetonitrile
    • 87534-89-2
    • DTXSID401007617
    • NSC114161
    • 2-phenyl-2-pyridin-3-ylacetonitrile
    • Inchi: 1S/C13H10N2/c14-9-13(11-5-2-1-3-6-11)12-7-4-8-15-10-12/h1-8,10,13H
    • InChI Key: DRXYWEDFYCDJKC-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)C(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.0845
  • Monoisotopic Mass: 194.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.124
  • Boiling Point: 344.9°Cat760mmHg
  • Flash Point: 120.7°C
  • Refractive Index: 1.589
  • PSA: 36.68
  • LogP: 2.73708
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